3-(3-Ethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
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Description
3-(3-Ethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid is a chemical compound belonging to the bicyclo[1.1.1]pentane family. These strained molecules serve as valuable bioisosteres for aromatic groups, tert-butyl moieties, or internal alkynes in drug design. Their use has gained prominence due to enhanced pharmacokinetic and physicochemical properties .
Synthesis Analysis
Several synthetic approaches exist for obtaining this compound. Notably, a large-scale synthesis involves the photochemical addition of propellane to diacetyl, leading to the formation of the bicyclo[1.1.1]pentane core. Subsequent haloform reaction of the diketone yields this compound in multigram quantities .
Molecular Structure Analysis
The molecular formula of this compound is C8H10O4 , with a molecular weight of 170.16 g/mol . It appears as a white to orange to green powder or crystal. The melting point ranges from 138.0°C to 142.0°C .
Chemical Reactions Analysis
One notable transformation involves the Curtius rearrangement of the acid precursor, followed by acidic N-Boc deprotection, resulting in a fluorosubstituted amine. This reaction pathway provides access to various BCP-containing building blocks for medicinal chemistry .
Physical and Chemical Properties Analysis
Safety and Hazards
Properties
IUPAC Name |
3-(3-ethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16O2/c1-2-10-4-3-5-11(6-10)13-7-14(8-13,9-13)12(15)16/h3-6H,2,7-9H2,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGAPBOCFFXPZFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)C23CC(C2)(C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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